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Compound of Interest

Compound Name: Clazuril

Cat. No.: B1669161

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clazuril is a triazine-based anticoccidial agent used in the poultry industry to control
coccidiosis, a parasitic disease of the intestinal tract.[1] Regulatory bodies have established
maximum residue limits (MRLSs) for clazuril in edible tissues to ensure consumer safety.
Accurate and sensitive quantification of clazuril residues in various biological matrices is
therefore crucial for monitoring compliance and for pharmacokinetic studies in drug
development.

This application note provides a detailed protocol for the sample preparation of clazuril in
poultry tissues (muscle, liver, and kidney) for subsequent analysis by liquid chromatography-
tandem mass spectrometry (LC-MS/MS). The described method is adapted from established
protocols for the analysis of related triazine compounds and general veterinary drug residues.

[2]

Chemical Properties of Clazuril:
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Property Value

Molecular Formula C17H10CI2N4O2[1]

Molecular Weight 373.2 g/mol [1]
2-[2-chloro-4-(3,5-dioxo-1,2,4-triazin-2-

IUPAC Name o
yl)phenyl]-2-(4-chlorophenyl)acetonitrile[1]

CAS Number 101831-36-1[1]

Experimental Protocols

This section details the necessary materials, reagents, and the step-by-step procedure for the
extraction and cleanup of clazuril from poultry tissues.

Materials and Reagents

e Clazuril analytical standard (=98% purity)

 Internal Standard (IS): (Optional but recommended) An isotopically labeled clazuril or a
structurally similar compound not present in the samples.

e Acetonitrile (ACN), HPLC or LC-MS grade

e Methanol (MeOH), HPLC or LC-MS grade

o Water, ultrapure (18.2 MQ-cm)

e Formic acid (FA), LC-MS grade

e« Ammonium acetate, analytical grade

e Sodium chloride (NaCl), analytical grade

e Anhydrous magnesium sulfate (MgSQOa), analytical grade
e Primary secondary amine (PSA) sorbent

e C18 sorbent
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Homogenizer (e.g., rotor-stator or bead beater)

Centrifuge capable of 4000 x g and refrigeration

Solid-phase extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL) and manifold

Vortex mixer

Sample tubes (50 mL and 15 mL polypropylene)

Syringe filters (0.22 pm, PTFE or nylon)

Analytical balance

pH meter

Sample Homogenization and Extraction

Weigh 2.0 = 0.1 g of homogenized tissue (muscle, liver, or kidney) into a 50 mL
polypropylene centrifuge tube.

Add 10 mL of acetonitrile.

For fortified samples, spike with the appropriate concentration of Clazuril standard solution.
For all samples, add the internal standard.

Homogenize the sample for 1 minute at high speed.

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Cap the tube tightly and vortex vigorously for 1 minute.

Centrifuge at 4000 x g for 10 minutes at 4°C.

Transfer the supernatant (acetonitrile layer) to a clean 15 mL tube.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1669161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e To the 15 mL tube containing the supernatant, add 150 mg of PSA sorbent and 50 mg of C18
sorbent.

e Vortex for 1 minute.
e Centrifuge at 4000 x g for 5 minutes at 4°C.

o Transfer 5 mL of the cleaned extract into a new tube and evaporate to dryness under a
gentle stream of nitrogen at 40°C.

o Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 80:20 water:acetonitrile with
0.1% formic acid).

» Vortex for 30 seconds to ensure the residue is fully dissolved.

« Filter the reconstituted sample through a 0.22 pum syringe filter into an autosampler vial for
LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography Conditions

e Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um patrticle size)
e Mobile Phase A: 0.1% Formic acid in water
e Mobile Phase B: 0.1% Formic acid in acetonitrile

o Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping
up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration
step.

e Flow Rate: 0.3 mL/min
e Injection Volume: 5 uL

e Column Temperature: 40°C
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Mass Spectrometry Conditions

« lonization Mode: Electrospray lonization (ESI), positive or negative ion mode should be
optimized. Negative ion mode has been shown to be effective for the related compound
diclazuril.[2]

e Scan Type: Multiple Reaction Monitoring (MRM)

o Precursor and Product lons: These need to be determined by infusing a standard solution of
clazuril into the mass spectrometer. For quantification, at least two MRM transitions are
recommended.

Data Presentation

The following table summarizes representative quantitative data for the related compound,
diclazuril, which can be used as an expected range for clazuril residue analysis in poultry

tissues.
Tissue Fortification Level Mean Recovery (%) RSD (%)
(na/kg)

Muscle 50 90.3-120.4 <15
500 90.3-120.4 <15

1000 90.3-120.4 <15

Liver 50 71-103.7 <20
500 71-103.7 <20

1000 71-103.7 <20

Kidney 50 71-103.7 <20
500 71 -103.7 <20

1000 71-103.7 <20

Data adapted from studies on diclazuril analysis in poultry tissues.[3][4]
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Mandatory Visualizations
Experimental Workflow

Sample Preparation d-SPE Cleanup
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Caption: Workflow for Clazuril Sample Preparation and Analysis.

Logical Relationship of Cleanup Steps
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Caption: Rationale for d-SPE Cleanup Sorbent Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669161#clazuril-sample-preparation-for-mass-
spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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